Cas no 1511078-05-9 (Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)-)

• Product Name: Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)-
• CAS No: 1511078-05-9
• MF: C₁₄H₁₃Cl₂FN₂
• MW: 299.170824766159
• CID: 5161074
• Update Time: 2025-05-23

Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)-
• 4,6-dichloro-5-(4-fluorophenyl)-2-isobutylpyrimidine

• Inchi： 1S/C14H13Cl2FN2/c1-8(2)7-11-18-13(15)12(14(16)19-11)9-3-5-10(17)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： WFOZFSAYZUZQID-UHFFFAOYSA-N
• SMILES： C1(CC(C)C)=NC(Cl)=C(C2=CC=C(F)C=C2)C(Cl)=N1

Additional information on Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)-

Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)- (CAS No. 1511078-05-9)

The compound Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)- (CAS No. 1511078-05-9) is a synthetic heterocyclic aromatic compound with a pyrimidine ring system. This molecule is characterized by the presence of a pyrimidine core with substituents at positions 4 and 6 (chlorine atoms), position 5 (a 4-fluorophenyl group), and position 2 (a 2-methylpropyl group). The structure of this compound makes it a valuable intermediate in organic synthesis and a potential candidate for various applications in pharmaceuticals and agrochemicals.

The synthesis of Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)- involves multi-step reactions that typically start with the preparation of the pyrimidine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts like palladium has facilitated cross-coupling reactions, which are critical in constructing the carbon-heteroatom bonds required for this molecule.

One of the most promising applications of Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)- lies in its potential as an intermediate in drug discovery. The pyrimidine ring is a common structural motif in numerous bioactive compounds, including antiviral agents and anticancer drugs. Recent studies have shown that substituting the pyrimidine ring with electron-withdrawing groups like chlorine and fluorine can enhance its binding affinity to target proteins. This makes Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)- a valuable lead compound for developing new therapeutic agents.

In addition to its role in pharmaceuticals, Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)- has shown potential in agrochemical applications. Researchers have explored its use as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Recent field trials have demonstrated its efficacy against various crop pathogens without significant adverse effects on non-target organisms.

The properties of Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)- make it an interesting subject for further research. Its high stability under physiological conditions and excellent solubility profile are advantageous for drug delivery systems. Moreover, computational studies using molecular docking have revealed that this compound can interact with several drug targets with high specificity.

In conclusion, Pyrimidine, 4,6-dichloro-5-(4-fluorophenyl)-2-(2-methylpropyl)- (CAS No. 1511078-05-9) is a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Its unique structure and favorable physicochemical properties make it an attractive candidate for further development into bioactive agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the creation of novel therapeutic and agricultural solutions.